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Welcome to the technical support center for researchers, scientists, and drug development
professionals working with BTR-CI films. This resource provides troubleshooting guidance and
frequently asked questions (FAQs) to address common challenges encountered during
experimental work with solvent additives for BTR-CI based organic solar cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of solvent additives when fabricating BTR-CI active layers?

Solvent additives are high-boiling-point liquids introduced in small quantities to the bulk
solution. Their main purpose is to fine-tune the morphology of the BTR-CI blend film during the
solution-processing stage.[1][2][3][4] By controlling the evaporation rate and the solubility of the
donor and acceptor materials, additives can optimize the phase separation, enhance the
crystallinity of the components, and promote a more favorable molecular orientation for efficient
charge transport.[1][3][5]

Q2: What are some common solvent additives used with non-fullerene acceptors like BTR-CI?

Commonly used solvent additives in organic solar cell fabrication include 1,8-diiodooctane
(DIO), 1-chloronaphthalene (CN), and diphenyl ether (DPE).[1][4][5] While literature specifically
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detailing a wide range of solvent additives for BTR-CI is emerging, these additives are
excellent starting points due to their demonstrated efficacy in optimizing the morphology of
various non-fullerene acceptor-based systems.[1][2][6]

Q3: How do | determine the optimal concentration of a solvent additive for my BTR-CI blend?

The optimal concentration of a solvent additive is highly dependent on the specific donor-
acceptor blend, the primary solvent, and the desired film characteristics. It is recommended to
screen a range of concentrations, typically from 0.5% to 3% by volume. The ideal concentration
will be the one that yields the best device performance, characterized by a balance of high
short-circuit current (Jsc), open-circuit voltage (Voc), and fill factor (FF).

Q4: Can additives other than solvents be used to improve BTR-CI device performance?

Yes, solid additives can also be employed. For instance, the incorporation of a fullerene
additive in an all-small-molecule organic solar cell based on BTR-CI has been shown to
significantly improve the fill factor and overall power conversion efficiency (PCE).[7]

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Low Short-Circuit Current (Jsc)

- Poor film morphology with
large, undefined domains.-
Inefficient exciton dissociation
due to suboptimal phase
separation.- Unfavorable
molecular orientation (edge-on

vs. face-on).

- Optimize Additive
Concentration: Systematically
vary the concentration of the
solvent additive (e.g., DIO, CN)
to achieve nanoscale phase
separation.- Try Different
Additives: Test a range of
additives with varying solvent
properties to find one that is
compatible with the BTR-CI
blend.- Annealing Treatment:
Combine additive use with
thermal or solvent vapor
annealing to further refine

morphology.

Low Fill Factor (FF)

- High charge recombination
rates.- Poor charge transport
and collection.- Unbalanced

electron and hole mobility.

- Introduce a Fullerene
Additive: As demonstrated in
BTR-CI based systems, a
small amount of a fullerene
additive can enhance charge
transport and reduce
recombination, thereby
improving the FF.[7]- Fine-tune
Morphology: An optimized
morphology with bicontinuous
interpenetrating networks is
crucial for efficient charge
extraction. Revisit additive

concentration and type.

Low Open-Circuit Voltage
(Voc)

- High energy disorder.- Non-

radiative recombination losses.

- Improve Molecular Ordering:
The use of certain additives
like DPE has been shown to
reduce energetic disorder by
improving the molecular

ordering of the donor material.
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[1]- Minimize Residual
Additive: Ensure complete
removal of the solvent additive
during the film
drying/annealing process, as
residual additives can

introduce trap states.

- Incompatible solvent-additive
Poor Film Quality (e.g., system.- Too high of an
pinholes, aggregation) additive concentration.- Rapid

solvent evaporation.

- Screen Different Host
Solvents: BTR-Cl is soluble in
chloroform and chlorobenzene.
[7] The choice of the main
solvent can influence the
effectiveness of the additive.-
Reduce Additive Amount:
Excessive additive can lead to
overly large domains and poor
film formation.- Control Spin-
Coating Parameters: Adjust
spin speed and duration to

control the drying dynamics.

- Residual solvent additive in
Device Instability the active layer.- Morphological

degradation over time.

- Post-fabrication Annealing: A
thermal annealing step can
help to remove any remaining
additive and stabilize the film
morphology.- Encapsulation:
Properly encapsulate the
device to protect it from
environmental factors that can

accelerate degradation.

Quantitative Data Summary

The following table summarizes the performance of BTR-CI based all-small-molecule organic

solar cells with the use of a fullerene additive.
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Additive Jsc (mA/cm?) Voc (V) FF PCE (%)
None 204 0.90 0.73 134
Fullerene

N 20.5 0.89 0.84 15.34
Additive

Data extracted
from Hu, D. et
al., Energy
Environ. Sci.,
2020, 13, 2134-
2141.[7]

Experimental Protocols

1. Preparation of BTR-CI Blend Solution with Solvent Additive:

» Dissolve the BTR-CI donor and the non-fullerene acceptor in a suitable solvent (e.qg.,
chloroform, chlorobenzene) at the desired donor:acceptor ratio and total concentration.

 Stir the solution on a hotplate at a slightly elevated temperature (e.g., 40-50 °C) for several
hours to ensure complete dissolution.

 After cooling to room temperature, add the desired volume percentage of the solvent additive
(e.g., 0.5% v/v DIO) to the blend solution.

« Stir the final solution for at least 30 minutes before film deposition.
2. Film Deposition and Device Fabrication:

o Prepare the substrates (e.g., ITO-coated glass) by sequential cleaning with detergent,
deionized water, acetone, and isopropanol in an ultrasonic bath.

o Deposit and anneal the hole transport layer (e.g., PEDOT:PSS) on the substrate.

e Spin-coat the BTR-CI blend solution containing the solvent additive onto the hole transport
layer in an inert atmosphere (e.g., a nitrogen-filled glovebox).
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e Anneal the active layer at an optimized temperature and time to remove the solvent and
additive and to promote optimal morphology.

o Deposit the electron transport layer and the top metal electrode (e.g., aluminum) via thermal
evaporation to complete the device.

Visualizations

Solution Preparation

Dissolve BTR-CI Add Solvent Stir Solution
& Acceptor Additive
Device Fabrication
Substrate HTL Active Layer Thermal ETL & Electrode
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Click to download full resolution via product page

Figure 1. Experimental workflow for fabricating BTR-CI devices with solvent additives.
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Figure 2. Relationship between solvent additives and device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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